Cas no 1256805-99-8 (2-Ethynyl-3-methoxypyridine)

• Product Name: 2-Ethynyl-3-methoxypyridine
• CAS No: 1256805-99-8
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD18256372
• CID: 1089929
• PubChem ID: 57357439
• Update Time: 2025-07-30

2-Ethynyl-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-3-methoxypyridine
• DTXSID40723680
• MFCD18256372
• A1-01962
• AKOS022173453
• AS-60239
• EN300-1699678
• 1256805-99-8
• Pyridine, 2-ethynyl-3-methoxy-
• CS-0059692
• A10754

• MDL： MFCD18256372
• Inchi： 1S/C8H7NO/c1-3-7-8(10-2)5-4-6-9-7/h1,4-6H,2H3
• InChI Key： QXMSDSFEQQXTFQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#C)=NC=CC=1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 22.1Ų